(1-phenyl-1H-1,2,4-triazol-5-yl)methanamine

• IUPAC Name: (2-phenyl-1,2,4-triazol-3-yl)methanamine
• InChI: InChI=1S/C9H10N4/c10-6-9-11-7-12-13(9)8-4-2-1-3-5-8/h1-5,7H,6,10H2
• InChI Key: VFQPFVIEQJQURR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NC=N2)CN
• Molecular Formula: C9H10N4
• Molecular Weight: 174.20 g/mol

Description

“(1-phenyl-1H-1,2,4-triazol-5-yl)methanamine” is a chemical compound that belongs to the class of organic compounds known as 1,2,4-triazoles. These are organic compounds containing 1,2,4-triazole as a portion of the molecule.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, including “this compound”, has been reported in the literature. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of “this compound” was confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Scientific Research Applications

Chemical Synthesis and Structure

• A compound related to (1-phenyl-1H-1,2,4-triazol-5-yl)methanamine, N,N-Dibenzyl-1-(1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl)]-1H-1,2,3-triazol-4-yl)methanamine, was synthesized using 1,3-dipolar cycloaddition. This process and the resulting structure of the compound were thoroughly analyzed using NMR spectroscopy, Elemental Analysis, and MS data (Aouine, El Hallaoui, & Alami, 2014).

Antimicrobial Activity

• Derivatives of 1-(1H-benzotriazol-1-yl)-1-substituted phenyl methanamine were synthesized and evaluated for antimicrobial activities. These compounds demonstrated variable degrees of antibacterial and antifungal activities, showcasing their potential in pharmaceutical applications (Visagaperumal et al., 2010).

Anticancer Applications

• A study focused on synthesizing and characterizing 1-{1-methyl-2-[4-phenyl-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-yl]-1H-indol-3-yl}methanamine derivatives, which exhibited potent growth inhibitory action against cancer cell lines. One compound, IT-14, showed promise in inhibiting the deacetylation activity of the SIRT1 enzyme, suggesting its potential as a lead molecule for treating prostatic hyperplasia (Panathur et al., 2013).

Catalytic Activity in Organic Reactions

• Research has been conducted on ruthenium complexes bearing ligands related to (1-phenyl-1H-1,2,3-triazol-4-yl)methanamine. These complexes have shown excellent activity and selectivity in hydrogenation reactions, making them valuable in the field of organic synthesis (Sole et al., 2019).

Crystallographic Analysis

• The crystal structures of compounds closely related to (1-phenyl-1H-1,2,3-triazol-4-yl)methanamine have been reported, providing insights into their molecular configurations and potential interactions. This information is crucial for understanding the physical and chemical properties of these compounds (Gonzaga et al., 2016).

Mechanism of Action

Target of Action

Similar compounds, such as 1,2,4-triazole derivatives, have been found to inhibit aromatase enzymes . These enzymes are involved in the biosynthesis of estrogens, which play a crucial role in various physiological processes.

Mode of Action

It is known that the nitrogen atoms of the 1,2,4-triazole ring can bind to the iron in the heme moiety of cytochrome p450 enzymes, and phenyl moieties can interact in the active site of the enzyme . This interaction can inhibit the enzyme’s activity, leading to changes in the biochemical pathways it is involved in.

Biochemical Pathways

Similar compounds have been found to affect the aromatase pathway . Inhibition of this pathway can lead to decreased estrogen production, which can have downstream effects on various physiological processes.

Pharmacokinetics

Similar compounds have been found to form hydrogen bonds with different targets, which can improve their pharmacokinetics, pharmacological, and toxicological properties .

Result of Action

Similar compounds have been found to exhibit inhibitory activities against certain cancer cell lines .